Cas no 877263-71-3 (Isoquinoline, 4-bromo-7-methyl-)

• Product Name: Isoquinoline, 4-bromo-7-methyl-
• CAS No: 877263-71-3
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• CID: 1911984
• PubChem ID: 68995799
• Update Time: 2025-09-22

Isoquinoline, 4-bromo-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-bromo-7-methyl-
• EN300-708642
• SCHEMBL4306327
• 877263-71-3
• 4-bromo-7-methylisoquinoline

• Inchi： 1S/C10H8BrN/c1-7-2-3-9-8(4-7)5-12-6-10(9)11/h2-6H,1H3
• InChI Key： IHXMJJYOAJJUQS-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C=C(C)C=CC=21

Computed Properties

• Exact Mass: 220.98401Da
• Monoisotopic Mass: 220.98401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų